Cas no 109274-62-6 (1H-Pyrazole-4-aceticacid, 1-(6-fluoro-4-methyl-2-quinolinyl)-3,5-dimethyl-)

• Product Name: 1H-Pyrazole-4-aceticacid, 1-(6-fluoro-4-methyl-2-quinolinyl)-3,5-dimethyl-
• CAS No: 109274-62-6
• MF: C₁₇H₁₆FN₃O₂
• MW: 313.326247215271
• CID: 220108
• PubChem ID: 3065926
• Update Time: 2025-04-19

1H-Pyrazole-4-aceticacid, 1-(6-fluoro-4-methyl-2-quinolinyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-aceticacid, 1-(6-fluoro-4-methyl-2-quinolinyl)-3,5-dimethyl-
• 2-[1-(6-fluoro-4-methylquinolin-2-yl)-3,5-dimethylpyrazol-4-yl]acetic acid
• BRN 5617770
• DTXSID00148870
• 109274-62-6
• 3,5-Dimethyl-1-(6-fluoro-4-methyl-2-quinolinyl)-1H-pyrazole-4-acetic acid
• 1H-Pyrazole-4-acetic acid, 3,5-dimethyl-1-(6-fluoro-4-methyl-2-quinolinyl)-

• Inchi： 1S/C17H16FN3O2/c1-9-6-16(19-15-5-4-12(18)7-13(9)15)21-11(3)14(8-17(22)23)10(2)20-21/h4-7H,8H2,1-3H3,(H,22,23)
• InChI Key： WCWNUBKSZZUXQD-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C)=CC(=N2)N1C(C)=C(CC(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 313.12278
• Monoisotopic Mass: 313.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 530.5°C at 760 mmHg
• Flash Point: 274.6°C
• Refractive Index: 1.634
• PSA: 68.01
• LogP: 3.11190